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Compound of Interest

Compound Name: 4-Propoxycinnamic Acid

Cat. No.: B3416252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

4-Propoxycinnamic Acid, with a focus on its melting and boiling points. It includes detailed

experimental protocols for the determination of these properties and a representative diagram

of a potential signaling pathway influenced by cinnamic acid derivatives, offering valuable

insights for researchers in drug development and chemical analysis.

Physicochemical Data of 4-Propoxycinnamic Acid
The accurate determination of physical constants such as melting and boiling points is

fundamental in the identification and purity assessment of a chemical compound.
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Property Value

Melting Point 168 °C

Boiling Point 364.8 °C at 760 mmHg

Molecular Formula C12H14O3

Molecular Weight 206.24 g/mol

CAS Number 69033-81-4

Synonyms
(2E)-3-(4-Propoxyphenyl)acrylic acid, 3-(4-

Propoxyphenyl)acrylic acid

Experimental Protocols
The following sections detail standard laboratory procedures for the determination of melting

and boiling points of organic compounds like 4-Propoxycinnamic Acid.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid state. A sharp melting point range is indicative of a pure compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small amount of the crystalline 4-Propoxycinnamic Acid is finely

ground using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into

the sealed end. The sample height should be approximately 2-3 mm.

Apparatus Setup:

Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. The assembly is then inserted into a Thiele tube containing a

high-boiling point liquid (e.g., mineral oil or silicone oil).

Digital Apparatus: The capillary tube is inserted into the heating block of the digital melting

point apparatus.

Heating: The apparatus is heated gently and steadily. The heating rate should be slow,

approximately 1-2 °C per minute, as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has melted is

recorded as the end of the melting range.

Reporting: The melting point is reported as a range of these two temperatures.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer
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Heating apparatus (e.g., Thiele tube, oil bath, or heating block)

Beaker

Procedure:

Sample Preparation: A small amount (approximately 0.5 mL) of the liquid compound (if 4-
Propoxycinnamic Acid were in a liquid state, this method would apply) is placed into a

small test tube. In the case of a high-melting solid like 4-Propoxycinnamic Acid, this

determination is typically performed under reduced pressure to lower the boiling point and

prevent decomposition. For the purpose of this guide, the standard atmospheric pressure

boiling point determination is described.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a heating bath.

Heating: The heating bath is heated slowly. As the temperature rises, air trapped in the

capillary tube will expand and slowly bubble out.

Observation: Upon reaching the boiling point, a rapid and continuous stream of bubbles will

emerge from the capillary tube. The heating is then stopped.

Recording: As the liquid cools, the bubbling will cease, and the liquid will begin to be drawn

into the capillary tube. The temperature at which the liquid enters the capillary tube is the

boiling point of the substance at that atmospheric pressure.

Potential Signaling Pathway Modulation by
Cinnamic Acid Derivatives
While the specific signaling pathways modulated by 4-Propoxycinnamic Acid are not

extensively documented, research on related cinnamic acid derivatives, such as ferulic acid

and 4-methylcinnamic acid, has shown interactions with key cellular signaling cascades. For

instance, in the context of antifungal activity, cinnamic acid derivatives have been shown to

interfere with the Mitogen-Activated Protein Kinase (MAPK) pathway, which is crucial for
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maintaining fungal cell wall integrity. In cancer research, derivatives have been observed to

influence apoptotic pathways involving proteins like p53 and the Bcl-2 family.

The following diagram illustrates a simplified, hypothetical workflow for investigating the effect

of a cinnamic acid derivative on a generic cellular signaling pathway.
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Experimental Workflow: Investigating Cinnamic Acid Derivative Effects
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Caption: Workflow for studying the bioactivity of 4-Propoxycinnamic Acid.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Propoxycinnamic
Acid: Physicochemical Properties and Methodologies]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3416252#4-propoxycinnamic-acid-
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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